Cas no 1305356-30-2 (2-methoxypyrimidine-5-thiol)

• Product Name: 2-methoxypyrimidine-5-thiol
• CAS No: 1305356-30-2
• MF: C₅H₆N₂OS
• MW: 142.178939342499
• CID: 6391462
• PubChem ID: 119084503
• Update Time: 2024-01-15

2-methoxypyrimidine-5-thiol Chemical and Physical Properties

Names and Identifiers

• 2-methoxypyrimidine-5-thiol
• 5-Pyrimidinethiol, 2-methoxy-
• AKOS040766162
• 1305356-30-2
• SCHEMBL19464686
• EN300-19580574

• Inchi： 1S/C5H6N2OS/c1-8-5-6-2-4(9)3-7-5/h2-3,9H,1H3
• InChI Key： ZJUCJFRMQOTLFY-UHFFFAOYSA-N
• SMILES： C1(OC)=NC=C(S)C=N1

Computed Properties

• Exact Mass: 142.02008399g/mol
• Monoisotopic Mass: 142.02008399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 83
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 36Ų

Experimental Properties

• Density: 1.263±0.06 g/cm3(Predicted)
• Boiling Point: 269.1±32.0 °C(Predicted)
• pka: 4.25±0.22(Predicted)